![molecular formula C14H19N3O3S B7638922 N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine](/img/structure/B7638922.png)
N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound has been synthesized through various methods and has been found to have several biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as topoisomerases and kinases, which are involved in cell growth and division. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as the activity of certain enzymes. It has also been found to induce apoptosis in cancer cells. In addition, it has been studied for its potential as an antibacterial and antifungal agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine in lab experiments is its potential as an anticancer agent. It has been found to inhibit the growth of cancer cells in vitro, making it a promising compound for further study. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been found to be cytotoxic to some normal cells.
Future Directions
There are several future directions for the study of N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine. One direction is the further study of its potential as an anticancer agent, including in vivo studies. Another direction is the study of its potential as an antibacterial and antifungal agent, as well as its ability to inhibit the activity of certain enzymes. Additionally, the synthesis of analogs of this compound may lead to the discovery of more potent compounds with fewer side effects.
Synthesis Methods
N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine can be synthesized through various methods, including the reaction of 4-methylsulfonyloxan-4-ylmethyl chloride with 1H-benzimidazole-2-amine in the presence of a base. Another method involves the reaction of 4-methylsulfonyloxan-4-ylmethylamine with 1H-benzimidazole-2-carboxylic acid in the presence of a coupling agent. The yield of this compound varies depending on the synthesis method used.
Scientific Research Applications
N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to have potential as an anticancer agent, as it inhibits the growth of cancer cells in vitro. It has also been studied for its potential as an antibacterial and antifungal agent, as well as its ability to inhibit the activity of certain enzymes.
properties
IUPAC Name |
N-[(4-methylsulfonyloxan-4-yl)methyl]-1H-benzimidazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3S/c1-21(18,19)14(6-8-20-9-7-14)10-15-13-16-11-4-2-3-5-12(11)17-13/h2-5H,6-10H2,1H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBZHXKUQWLFVDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1(CCOCC1)CNC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.